Cas no 730980-51-5 ((1R)-6-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride)

• Product Name: (1R)-6-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride
• CAS No: 730980-51-5
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• MDL: MFCD16295033
• CID: 836503
• PubChem ID: 53484733
• Update Time: 2025-11-02

(1R)-6-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-6-Methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride
• (R)-6-METHOXY-2,3-DIHYDRO-1H-INDEN-1-AMINE HCl
• (R)-6-METHOXY-2,3-DIHYDRO-1H-INDEN-1-AMINE-HCl
• (1R)-6-methoxy-2,3-dihydro-1H-inden-1-amine,hydrochloride
• (1R)-6-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride
• 1H-Inden-1-amine, 2,3-dihydro-6-methoxy-, hydrochloride, (1R)-
• (R)-6-Methoxy-2,3-dihydro-1H-inden-1-aminehydrochloride
• SB10813
• AX8209567
• ST2401606
• AB0000532
• W8136
• (1R)-6-Methoxy-2,3-dihydro-1H-inden-1-amine HCl
• (
• DS-14052
• (1R)-6-Methoxy-2,3-dihydro-1H-inden-1-amine--hydrogen chloride (1/1)
• MFCD16295033
• DTXSID00704172
• AKOS015969088
• 730980-51-5
• (1R)-6-methoxy-2,3-dihydro-1H-inden-1-amine;hydrochloride
• AKOS015923183
• A866149
• (1S)-6-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride

• MDL： MFCD16295033
• Inchi： 1S/C10H13NO.ClH/c1-12-8-4-2-7-3-5-10(11)9(7)6-8;/h2,4,6,10H,3,5,11H2,1H3;1H/t10-;/m1./s1
• InChI Key： KJDASQBFJKUGFC-HNCPQSOCSA-N
• SMILES： Cl.O(C)C1C=CC2=C(C=1)[C@@H](CC2)N

Computed Properties

• Exact Mass: 199.07600
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Experimental Properties

• PSA: 35.25000
• LogP: 3.14350

(1R)-6-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on (1R)-6-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride

Research Briefing on (1R)-6-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS: 730980-51-5) in Chemical Biology and Pharmaceutical Applications

The compound (1R)-6-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS: 730980-51-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its indane scaffold and methoxy substitution, exhibits promising pharmacological properties, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics for neurological disorders.

Structural analysis of (1R)-6-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride reveals its unique stereochemical configuration, which plays a critical role in its binding affinity to specific biological targets. The (1R)-enantiomer demonstrates enhanced selectivity compared to its (1S)-counterpart, as evidenced by recent in vitro receptor binding assays. This enantiomeric purity is crucial for its application in asymmetric synthesis and drug development, where stereoselectivity often determines pharmacological efficacy and safety profiles.

Recent pharmacological investigations have focused on the compound's potential as a serotonin receptor modulator. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (1R)-6-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride exhibits nanomolar affinity for 5-HT_1A receptors, with significant selectivity over other serotonin receptor subtypes. This finding suggests its potential utility in the treatment of anxiety disorders and depression, where 5-HT_1A agonism has proven therapeutic value. The hydrochloride salt form was specifically noted for its improved solubility and bioavailability compared to the free base form.

Synthetic approaches to (1R)-6-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride have been optimized in recent years, with several patents filed for improved manufacturing processes. A 2022 patent (WO2022156789) describes an enantioselective synthesis route utilizing asymmetric hydrogenation of a corresponding imine precursor, achieving >99% enantiomeric excess. This advancement addresses previous challenges in large-scale production while maintaining high purity standards required for pharmaceutical applications.

In drug discovery programs, this compound has emerged as a valuable building block for the development of novel CNS-active molecules. Its rigid indane core provides a stable structural framework for medicinal chemistry optimization, as demonstrated in recent structure-activity relationship (SAR) studies. Researchers have successfully derivatized the amine functionality to create novel compounds with improved blood-brain barrier penetration and metabolic stability, while retaining the core pharmacophore elements responsible for target engagement.

Safety and toxicology assessments of (1R)-6-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride have progressed significantly, with recent preclinical studies showing favorable profiles in standard animal models. A 2023 toxicokinetic study reported no significant off-target effects at therapeutic doses, and the compound demonstrated good tolerability in repeated-dose toxicity studies. These findings support its continued development as a potential drug candidate or intermediate in pharmaceutical synthesis.

The compound's physicochemical properties have been thoroughly characterized in recent research. With a molecular weight of 213.69 g/mol and pK_a of 9.2 (for the amine group), it exhibits optimal characteristics for CNS drug development. Its logP value of 1.8 suggests balanced lipophilicity, facilitating both membrane permeability and aqueous solubility—a critical factor for oral bioavailability. These properties have made it a subject of interest in formulation development studies.

Future research directions for (1R)-6-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride include exploration of its potential in combination therapies and investigation of its effects on additional neurotransmitter systems. Preliminary data suggests possible activity at noradrenergic receptors, opening new avenues for therapeutic application. Additionally, its use as a chiral auxiliary in asymmetric synthesis continues to be an area of active investigation in pharmaceutical chemistry.